N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H20N6O5/c1-27-17-21-14(20-16(22-17)23-6-8-28-9-7-23)10-19-15(25)11-24-12-4-2-3-5-13(12)29-18(24)26/h2-5H,6-11H2,1H3,(H,19,25)
• InChI Key: IMOCZBLXFFKXOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCOCC2)CNC(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C18H20N6O5
• Molecular Weight: 400.4 g/mol
• CAS No.: 2034353-53-0

Description

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C18H20N6O5 and its molecular weight is 400.395. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Applications

• Synthetic Pathways and Antimicrobial Activities : Research into triazole derivatives, for instance, reveals the synthesis of novel compounds with significant antimicrobial properties. Such studies indicate the potential of N-substituted triazine compounds in developing new antimicrobial agents. The synthetic routes often involve reactions with primary amines, including morpholine, indicating the relevance of morpholino groups in medicinal chemistry (Bektaş et al., 2010).

• Thermal Rearrangement and Synthesis : The thermal rearrangement of triazine derivatives, including morpholino-substituted compounds, leads to the formation of oxazolo- or imidazo-sym-triazinones. Such processes highlight the chemical versatility of triazine and morpholino groups, which could be crucial in synthesizing complex molecules with potential biological activity (Dovlatyan et al., 2010).

Chemical Transformations and Biological Activity

• Oxazolidinone Derivatives and Antibacterial Activity : Oxazolidinones, which share a structural resemblance with the query compound through the oxazolone moiety, are a novel class of antimicrobials. Studies on oxazolidinone analogs, such as those involving morpholino groups, have shown effectiveness against various bacterial pathogens, suggesting the potential antimicrobial applications of similarly structured compounds (Zurenko et al., 1996).

• Anticancer and Antimicrobial Synthesis : The synthesis of compounds containing benzodifuranyl, triazines, and oxadiazepines from visnaginone and khellinone, with variations including morpholine groups, has been reported to possess anticancer and antimicrobial activities. Such research underlines the potential of complex organic compounds in therapeutic applications (Abu‐Hashem et al., 2020).

Allelochemical Transformation and Agrochemical Interest

• Allelochemical Transformation : Research into the microbial transformation of benzoxazolinone and benzoxazinone allelochemicals, which are structurally related to the oxazolone part of the query compound, points to applications in agriculture. Understanding the transformation products of these allelochemicals can help exploit their properties for weed suppression and disease control in crops (Fomsgaard et al., 2004).